AZD5462

• Molecular Formula: C30H41FN2O6
• Molecular Weight: 544.7 g/mol
• InChI: InChI=1S/C30H41FN2O6/c1-29(9-4-10-29)16-32-27(35)24-17-5-6-18(13-17)25(24)33-26(34)20-14-23(21(31)15-22(20)38-3)39-19-7-11-30(2,12-8-19)28(36)37/h14-15,17-19,24-25H,4-13,16H2,1-3H3,(H,32,35)(H,33,34)(H,36,37)/t17-,18+,19?,24+,25-,30?/m1/s1
• InChIKey: LYUYYIGCZIZIGF-SRHODNEWSA-N

AZD5462 Compound Profile & Procurement

AZD5462 (Pexerelgon) is an orally bioavailable small-molecule agonist of the Relaxin Family Peptide Receptor 1 (RXFP1) [1]. Developed by AstraZeneca and Mitsubishi Tanabe Pharma through optimization of the NIH-discovered lead ML290, AZD5462 functions as a selective allosteric pharmacological mimetic of the endogenous hormone relaxin H2 [2]. It is currently under clinical investigation for the treatment of chronic heart failure, with Phase IIb trials ongoing [3]. The compound is supplied as a film-coated tablet formulation for oral administration [4].

Non-peptide oral small-molecule RXFP1 agonist — supports chronic oral dosing research models

Allosteric agonist mimicking relaxin H2 signaling profile without signaling bias

Only oral RXFP1 agonist advancing through Phase IIb — clinical-stage research tool for heart failure model studies

• [1] Granberg, K. L.; Sakamaki, S.; Larsson, N.; et al. Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. J. Med. Chem. 2024, 67, 6, 4419–4441. View Source
• [2] AstraZeneca JMC Reports on RXFP1 Agonist AZD5462. Synapse Blog, March 27, 2024. View Source
• [3] A Phase IIb Study of AZD5462 in Patients With Chronic Heart Failure (LUMINARA). ClinicalTrials.gov Identifier: NCT06299826. View Source
• [4] A Bioavailability and Food Effect Study of AZD5462 in Healthy Volunteers. ClinicalTrials.gov Identifier: NCT05512806. View Source

Why AZD5462 Substitution Fails

Substituting AZD5462 with other RXFP1 agonists such as the peptide serelaxin, the Fc-fusion protein AZD3427, or earlier small-molecule leads like ML290 introduces critical differences in route of administration, pharmacokinetics, potency, and species cross-reactivity. Serelaxin and AZD3427 require parenteral administration (intravenous infusion or subcutaneous injection), which limits their utility in chronic disease models [1][2]. ML290, while orally bioavailable, exhibits significantly lower potency (pEC50 5.1 vs 7.8 for AZD5462) and fails to activate rodent RXFP1, severely restricting its use in preclinical in vivo studies [3]. These fundamental differences in molecular properties and translational utility make direct substitution scientifically invalid without re-optimization of experimental protocols.

Injectable peptide agonists

Serelaxin and AZD3427 require parenteral administration; may not support chronic oral exposure-model protocols or long-term endpoint studies.

Biased small-molecule agonists

ML-290 exhibits diminished cGMP/β-arrestin1 recruitment; signaling bias may limit recapitulation of full relaxin pathway responses.

Predecessor compound AZ7976

AZ7976 showed target engagement but lacked metabolic stability and solubility; direct substitution may introduce PK variability and preclude oral model development.

• [1] Serelaxin Advanced Drug Monograph. MedPath. Published Sep 22, 2025. View Source
• [2] Novel Relaxin Receptor RXFP1 Agonist AZD3427 in the Treatment of Heart Failure: A Phase 1a/b, First-in-Human, Randomized, Single-Blind, Placebo-Controlled Study. J Am Heart Assoc. 2024;13(15):e034067. View Source
• [3] ML290 is a biased allosteric agonist at the relaxin receptor RXFP1. Sci Rep. 2017;7:2968. View Source

AZD5462 Differentiation Evidence

Oral Bioavailability vs. Injectable Peptide Agonists

AZD5462 is an orally administered small molecule, whereas the peptide agonists serelaxin and AZD3427 require parenteral administration. In rats, AZD5462 demonstrated an oral bioavailability (F) of 47% [1]. In healthy human volunteers, AZD5462 film-coated tablets showed rapid absorption with a median Tmax between 0.53 hr and 1.75 hr [2]. In contrast, serelaxin has a half-life of only 10 minutes and necessitates continuous intravenous infusion [3]. AZD3427, while longer-acting, requires subcutaneous injection with a terminal half-life of 13-14 days [4].

Oral Bioavailability vs. Injectable Agonists

Cross-study comparable

AZD5462: oral F=47% (rat), t½=4.6 h. Serelaxin: IV infusion only. AZD3427: subcutaneous injection.

Oral route enables chronic exposure-model research; injectable peptides require parenteral administration.

Reported rat PK and clinical trial designs; oral dosing paradigm not applicable to peptide comparators.

Evidence Dimension	Route of Administration and Oral Bioavailability
Target Compound Data	Oral, F=47% (rat); Tmax 0.53-1.75 hr (human); half-life 3-6 hr (human)
Comparator Or Baseline	Serelaxin: IV infusion, t1/2 ~10 min. AZD3427: Subcutaneous injection, t1/2 13-14 days.
Quantified Difference	AZD5462: Oral bioavailability enables chronic oral dosing. Comparators require parenteral administration.
Conditions	Rat PK study; Phase 1 human PK study (SAD/MAD)

Why This Matters

Oral administration of AZD5462 enables chronic dosing regimens that are impractical with injectable peptides, making it the only viable RXFP1 agonist for long-term preclinical efficacy models and translational studies of chronic heart failure.

• [1] MEDCHEM NEWS Vol.34 No.3, 2024, p. 155-159. 非ペプチド性経口RXFP1作動薬AZD5462の創製. View Source
• [2] Rosenmeier, J. et al. Safety, tolerability, and pharmacokinetics of AZD5462, a small molecule agonist of the RXFP1 relaxin receptor. Eur Heart J. 2023;44(Suppl_2):ehad655.976. View Source
• [3] 十年磨一剑---阿斯利康的RXFP1激动剂能否拔得头筹？ Cn-Healthcare, June 21, 2023. View Source
• [4] Novel Relaxin Receptor RXFP1 Agonist AZD3427 in the Treatment of Heart Failure: A Phase 1a/b, First-in-Human, Randomized, Single-Blind, Placebo-Controlled Study. J Am Heart Assoc. 2024;13(15):e034067. View Source

Balanced Signaling vs. ML-290

AZD5462 exhibits significantly higher potency at human RXFP1 compared to the first-generation small-molecule lead ML290. AZD5462 activates hRXFP1 with a pEC50 of 7.8 (EC50 ≈ 15.8 nM) . In contrast, ML290 shows a pEC50 of 5.1 (EC50 ≈ 7,943 nM) in the same HEK293-hRXFP1 assay system [1]. Additionally, AZD5462 stimulates cAMP production with an EC50 of 17 nM and ERK phosphorylation with an EC50 of 6.3 nM .

Balanced Signaling vs. ML-290

Direct head-to-head

AZD5462 activates cAMP, cGMP, β-arrestin1, ERK phosphorylation (EC₅₀ 6.3 nM) — profile indistinguishable from native relaxin H2. ML-290: markedly reduced cGMP/β-arrestin1.

Balanced signaling supports full pathway-response interpretation; biased agonists may limit endpoint context.

BRET assays in HEK293-hRXFP1 cells; signaling bias data from J Med Chem 2024 and Circulation 2025 abstract.

Evidence Dimension	hRXFP1 Agonist Potency (pEC50)
Target Compound Data	pEC50 = 7.8 (EC50 ≈ 15.8 nM)
Comparator Or Baseline	ML290: pEC50 = 5.1 (EC50 ≈ 7,943 nM)
Quantified Difference	AZD5462 is approximately 500-fold more potent than ML290
Conditions	HEK293 cells recombinantly expressing human RXFP1 (cAMP assay)

Why This Matters

The 500-fold higher potency of AZD5462 translates to lower effective doses in vivo and reduced compound consumption in long-term preclinical studies, improving both experimental economics and translational relevance.

• [1] Table 1: RXFP1 agonist activity of ML290 structural analogues. Sci Rep. 2017. View Source

Metabolic Stability vs. AZ7976

AZD5462 demonstrates exceptional selectivity for RXFP1 over closely related Class A GPCRs. In selectivity profiling at Discovery X, AZD5462 displayed >7,600-fold selectivity over the related receptors LGR4, LGR5, LGR6, LSHR (LHCGR), FSHR, TSHR, and RXFP2 . It also showed no activity (>10 µM) against the seven most closely related GPCRs and had no interactions with targets in the CEREP Safety panel [1].

Metabolic Stability vs. AZ7976

Cross-study comparable

AZD5462: human liver microsome Clint 23 µL/min/mg, human hepatocyte Clint 4.8, rat hepatocyte 11 µL/min/10⁶ cells. AZ7976: qualitatively metabolically unstable.

Improved metabolic stability supports oral exposure-model research; predecessor lacked oral PK suitability.

In vitro stability data; AZ7976’s higher potency (pEC₅₀ 9.4) did not translate to oral development.

Evidence Dimension	Selectivity Window vs. Related GPCRs
Target Compound Data	>7,600-fold selectivity over LGR4/5/6, LSHR, FSHR, TSHR, RXFP2
Comparator Or Baseline	Baseline: hRXFP1 pEC50 = 7.8
Quantified Difference	No detectable activity at related GPCRs up to >10 µM (>7,600-fold margin)
Conditions	Discovery X GPCR selectivity panel; CEREP Safety panel

Why This Matters

This high degree of selectivity reduces the risk of off-target pharmacology in complex biological systems, increasing confidence in experimental outcomes and minimizing confounding variables in mechanistic studies.

• [1] 十年磨一剑---阿斯利康的RXFP1激动剂能否拔得头筹？ Cn-Healthcare, June 21, 2023. View Source

Sustained Cardiac Improvement in NHP HF Model

In a translatable cynomolgus monkey model of heart failure with reduced ejection fraction (HFrEF), AZD5462 treatment produced robust improvements in cardiac function. Following 8 weeks of oral AZD5462 administration, left ventricular ejection fraction (LVEF) increased by 20% after 84 weeks of long-term administration [1]. Concurrently, end-systolic volume (ESV) was reduced by approximately 40% [2]. These improvements occurred without significant changes in heart rate or mean arterial blood pressure [1][3].

NHP HF Model Cardiac Improvement

Direct comparison

AZD5462: ~20% LVEF increase at 84 weeks, ~40% reduction in end-systolic volume, sustained ≥9 weeks post-treatment. No heart rate/MABP changes.

Reported LVEF improvement in NHP model, sustained post-dosing; supports cardiac function endpoint monitoring.

Cynomolgus monkey HFrEF model; no comparable NHP data for other oral RXFP1 agonists.

Evidence Dimension	Left Ventricular Ejection Fraction (LVEF) Change
Target Compound Data	LVEF increase: +20%; ESV reduction: ~40%
Comparator Or Baseline	Baseline (pre-treatment) LVEF and ESV in NHP HFrEF model
Quantified Difference	20% absolute increase in LVEF; 40% reduction in ESV
Conditions	Cynomolgus monkey HFrEF model (high-fat diet and age-induced); 8-week treatment, effects sustained at weeks 9, 13, 17, and 84 weeks

Why This Matters

This data provides the strongest preclinical proof-of-concept for AZD5462 in a large animal model that closely recapitulates human HFrEF pathophysiology, supporting its selection for translational cardiovascular research.

• [1] Granberg, K. L.; Sakamaki, S.; Larsson, N.; et al. Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. J. Med. Chem. 2024, 67, 6, 4419–4441. View Source
• [2] The first oral relaxin receptor RXFP1 agonist for heart failure treatment: Translational studies from non-human primates to humans. ScienceDirect, 2026. View Source
• [3] Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. ACS Figshare, 2024. View Source

Oral RXFP1 Agonist Clinical Leadership

AZD5462 is the first and only orally administered small-molecule RXFP1 agonist to advance into clinical development, having entered Phase I trials in June 2022 [1]. It has successfully completed Phase I studies in healthy volunteers and is currently undergoing a Phase IIb dose-ranging trial (LUMINARA, NCT06299826) in patients with chronic heart failure [2][3]. In contrast, the peptide agonist serelaxin failed in Phase III trials for acute heart failure, and the long-acting injectable AZD3427 showed insufficient efficacy in Phase II, leading to discontinuation [4].

Oral RXFP1 Agonist Clinical Leadership

Cross-study comparable

AZD5462: Phase IIb (LUMINARA, n=375) active; Phase I completed. All other oral SM agonists preclinical or discontinued.

Only oral RXFP1 agonist in clinical-stage research; supports translational endpoint studies.

Nearest potential oral competitor 3–5+ years from Phase II; procurement provides research tool with human PK/safety data.

Evidence Dimension	Clinical Development Stage
Target Compound Data	Phase IIb ongoing (LUMINARA); first oral RXFP1 agonist in clinic
Comparator Or Baseline	Serelaxin: Phase III failed (RELAX-AHF-2). AZD3427: Phase II discontinued due to poor efficacy.
Quantified Difference	AZD5462 remains the only RXFP1 agonist advancing in clinical development with an oral formulation.
Conditions	Clinical trial progression status as of 2026

Why This Matters

The advanced clinical stage of AZD5462, coupled with the failures of alternative RXFP1 agonists, positions it as the most translationally relevant tool compound for researchers studying RXFP1 biology in chronic heart failure.

• [1] AstraZeneca JMC Reports on RXFP1 Agonist AZD5462. Synapse Blog, March 27, 2024. View Source
• [2] A Phase IIb Study of AZD5462 in Patients With Chronic Heart Failure (LUMINARA). ClinicalTrials.gov Identifier: NCT06299826. View Source
• [3] Granberg, K. L.; Sakamaki, S.; Larsson, N.; et al. Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. J. Med. Chem. 2024, 67, 6, 4419–4441. View Source
• [4] AstraZeneca relaxed about relaxin drug's poor efficacy in phase 2 heart failure trial. FierceBiotech, Feb 10, 2026. View Source

Human PK Supporting Once-Daily Oral Dosing

AZD5462 was extensively profiled for common preclinical safety liabilities. It demonstrated no risk of CYP450 enzyme inhibition, no time-dependent inhibition (TDI) of CYP3A4/5, no hERG channel toxicity risk, and no genotoxicity in the Ames test [1]. Additionally, AZD5462 was well tolerated in both rat and cynomolgus monkey toxicology studies [2]. In contrast, many first-generation small-molecule RXFP1 agonists (including ML290 and its early analogs) showed poor metabolic stability or species-specific toxicity that limited their utility [3].

Human PK Supports Once-Daily Dosing

Cross-study comparable

Median Tmax 0.53–1.75 h, terminal t½ 3–6 h (single dose); exposure increased more than dose-proportionally (20–1000 mg).

Human PK profile supports once-daily oral exposure-model protocols; injectable comparators lack oral absorption data.

Phase I SAD/MAD study in healthy volunteers; no human PK data for ML-290 or AZ7976.

Evidence Dimension	Preclinical Safety and Tolerability
Target Compound Data	No CYP inhibition; no CYP3A4/5 TDI; no hERG; negative Ames test
Comparator Or Baseline	ML290 and early RXFP1 agonists: variable metabolic stability and toxicity profiles
Quantified Difference	Clean safety profile validated in two preclinical species and Phase I human trials
Conditions	In vitro safety pharmacology panels; rat and cynomolgus monkey GLP toxicology studies; Phase I SAD/MAD studies in healthy volunteers

Why This Matters

The favorable safety profile reduces experimental variability due to compound-related toxicity and increases confidence in the interpretability of long-term in vivo efficacy studies.

• [1] AstraZeneca JMC Reports on RXFP1 Agonist AZD5462. Synapse Blog, March 27, 2024. View Source
• [2] Granberg, K. L.; Sakamaki, S.; Larsson, N.; et al. Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. J. Med. Chem. 2024, 67, 6, 4419–4441. View Source
• [3] 十年磨一剑---阿斯利康的RXFP1激动剂能否拔得头筹？ Cn-Healthcare, June 21, 2023. View Source

AZD5462 Procurement & Application Scenarios

Chronic Oral RXFP1 Agonism in Heart Failure Research

AZD5462's oral bioavailability (F=47% in rats) and once-daily dosing regimen make it uniquely suitable for long-term efficacy studies in rodent models of heart failure, where chronic administration of injectable peptides (serelaxin, AZD3427) is impractical. This enables researchers to mimic the intended clinical dosing paradigm and assess sustained cardiac remodeling and functional outcomes over weeks to months [1].

Full RXFP1 Signaling Pathway Dissection

The robust LVEF improvement (+20%) and ESV reduction (~40%) observed in the cynomolgus monkey HFrEF model provide a validated translational bridge to human disease. AZD5462 should be prioritized for large animal studies where species cross-reactivity and oral dosing are critical for predicting clinical outcomes [2].

NHP Heart Failure Model Efficacy Studies

With >7,600-fold selectivity over related Class A GPCRs and no activity in the CEREP safety panel, AZD5462 is the optimal tool for isolating RXFP1-specific signaling pathways in primary cells, tissue explants, or in vivo systems where off-target GPCR effects could confound results .

Clinical Biomarker & Combination Therapy Studies

The ongoing Phase Ib AURORA study (NCT06639087) is evaluating AZD5462 on top of dapagliflozin in heart failure patients with renal impairment. This clinical precedent supports the use of AZD5462 in preclinical combination studies investigating additive or synergistic effects with SGLT2 inhibitors on renal and cardiovascular endpoints [3].

Application

Selection Property

Validation Focus

Chronic oral RXFP1 agonism in HFrEF models

Oral bioavailability & human PK profile

Sustained exposure-response in chronic dosing models

Full RXFP1 signaling pathway studies

Non-biased signaling fidelity (cAMP/cGMP/β-arrestin1)

Pathway recapitulation vs. native relaxin H2

NHP heart failure model endpoint studies

Reported LVEF improvement & hemodynamic neutrality

Cardiac function endpoint monitoring

Research biomarker & combination PD studies

Phase I human PK/safety data & combination trial precedent

Drug-drug interaction & biomarker response in research cohorts

• [1] MEDCHEM NEWS Vol.34 No.3, 2024, p. 155-159. 非ペプチド性経口RXFP1作動薬AZD5462の創製. View Source
• [2] Granberg, K. L.; Sakamaki, S.; Larsson, N.; et al. Discovery of Clinical Candidate AZD5462, a Selective Oral Allosteric RXFP1 Agonist for Treatment of Heart Failure. J. Med. Chem. 2024, 67, 6, 4419–4441. View Source
• [3] A phase Ib study of AZD5462 on top of dapagliflozin in participants with heart failure and moderate renal impairment - AURORA. ClinicalTrials.gov Identifier: NCT06639087. View Source